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Solubility Data and Reconstitution Protocols

The table below summarizes the key solubility data and recommended solvent systems for preparing

cevipabulin stock solutions.

Solvent
System

Solubility / Working
Concentration

Preparation Notes & Additional
Components

| DMSO | 100 mg/mL (215.14 mM) [1] | • Standard for stock solutions. • Hygroscopic; use newly opened

DMSO to avoid water absorption [1]. | | 10% DMSO + 40% PEG300 + 5% Tween-80 + 45% Saline | ≥

1.67 mg/mL (3.59 mM) [1] | • Yields a clear solution. • Suitable for in vivo studies [1]. | | 10% DMSO +

90% (20% SBE-β-CD in Saline) | 1.67 mg/mL (3.59 mM) [1] | • Yields a suspended solution. • Can be

used for oral and intraperitoneal injection [1]. | | 10% DMSO + 90% Corn Oil | ≥ 1.67 mg/mL (3.59 mM)

[1] | • Yields a clear solution. • Carefully consider for continuous dosing over half a month [1]. |

Stability and Handling Guidelines

While specific stability data in buffers is unavailable, the following handling and storage guidelines are

crucial for maintaining compound integrity:

Smolecule
Root Cause Analysis & Performance Maximization

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 1 / 5 Tech Support

https://www.smolecule.com/products/s548461?utm_src=pdf-body
https://www.smolecule.com/products/s548461?utm_src=pdf-interest
https://www.smolecule.com/products/s548461?utm_src=pdf-body
https://www.medchemexpress.com/Cevipabulin.html?srsltid=AfmBOorbStC0Wowxupi_Nvzdk9i6D0dIO52aOjnJN7K1dUSgMbtHPO8n
https://www.medchemexpress.com/Cevipabulin.html?srsltid=AfmBOorbStC0Wowxupi_Nvzdk9i6D0dIO52aOjnJN7K1dUSgMbtHPO8n
https://www.medchemexpress.com/Cevipabulin.html?srsltid=AfmBOorbStC0Wowxupi_Nvzdk9i6D0dIO52aOjnJN7K1dUSgMbtHPO8n
https://www.medchemexpress.com/Cevipabulin.html?srsltid=AfmBOorbStC0Wowxupi_Nvzdk9i6D0dIO52aOjnJN7K1dUSgMbtHPO8n
https://www.medchemexpress.com/Cevipabulin.html?srsltid=AfmBOorbStC0Wowxupi_Nvzdk9i6D0dIO52aOjnJN7K1dUSgMbtHPO8n
https://www.medchemexpress.com/Cevipabulin.html?srsltid=AfmBOorbStC0Wowxupi_Nvzdk9i6D0dIO52aOjnJN7K1dUSgMbtHPO8n
https://www.medchemexpress.com/Cevipabulin.html?srsltid=AfmBOorbStC0Wowxupi_Nvzdk9i6D0dIO52aOjnJN7K1dUSgMbtHPO8n
https://www.medchemexpress.com/Cevipabulin.html?srsltid=AfmBOorbStC0Wowxupi_Nvzdk9i6D0dIO52aOjnJN7K1dUSgMbtHPO8n
https://www.smolecule.com/products/s548461?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer


Storage Conditions: Store the powder at -20°C. Once dissolved, stock solutions in DMSO should be

stored at -80°C for up to 6 months or -20°C for up to 1 month [1].
Freeze-Thaw Cycles: To prevent product inactivation, it is recommended to aliquot the stock
solution and avoid repeated freeze-thaw cycles [1].

Experimental Workflow for Solution Preparation

The following diagram outlines the recommended steps for preparing and handling cevipabulin solutions for

your experiments.
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Start Preparation

Prepare Stock Solution in DMSO
(100 mg/mL, 215.14 mM)

Aliquot & Store Stock
(-80°C for 6 mo / -20°C for 1 mo)

Thaw Aliquot as Needed

Dilute for Working Solution

Select Solvent System for Final Use

Clear Solution:
10% DMSO, 40% PEG300
5% Tween-80, 45% Saline

In Vivo

Suspension for Injection:
10% DMSO, 90% SBE-β-CD in Saline

Oral/IP Injection

Clear Solution in Corn Oil:
10% DMSO, 90% Corn Oil

Long-Term Dosing

Proceed with Experiment

Click to download full resolution via product page
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Troubleshooting Common Issues

If precipitation occurs in a solvent mixture, gentle heating and/or sonication can be used to aid
dissolution [1].

For in vivo work, it is recommended to prepare the working solution freshly and use it on the same
day to ensure stability and accuracy [1].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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